Cas no 89244-01-9 (Phenol, 2,4-dimethoxy-6-pentyl-)

Phenol, 2,4-dimethoxy-6-pentyl- structure
89244-01-9 structure
Product Name:Phenol, 2,4-dimethoxy-6-pentyl-
CAS No:89244-01-9
MF:C13H20O3
MW:224.296104431152
CID:607013
PubChem ID:13197794
Update Time:2025-04-19

Phenol, 2,4-dimethoxy-6-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,4-dimethoxy-6-pentyl-
    • 2,4-dimethoxy-6-pentylphenol
    • 89244-01-9
    • DTXSID10526589
    • SCHEMBL18987306
    • Inchi: 1S/C13H20O3/c1-4-5-6-7-10-8-11(15-2)9-12(16-3)13(10)14/h8-9,14H,4-7H2,1-3H3
    • InChI Key: SFMILRAEDXJXGI-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(=CC=1CCCCC)OC)OC

Computed Properties

  • Exact Mass: 224.14124450g/mol
  • Monoisotopic Mass: 224.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 38.7Ų
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